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Compound of Interest

Compound Name: 2-Nitrophenyl phenyl sulfide

Cat. No.: B057185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols and application notes for the handling of 2-
Nitrophenyl phenyl sulfide (CAS No: 4171-83-9) in a laboratory setting. Adherence to these

guidelines is crucial to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification
2-Nitrophenyl phenyl sulfide is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.[1][2][3][4]
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3][4]

Skin Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4]

Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation.[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][2][3][4]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.

Signal Word: Warning[1][2]

Pictograms:

GHS07 (Exclamation Mark)

GHS08 (Health Hazard)

Physical and Chemical Properties
Property Value

Appearance Light orange to yellow to green powder/crystal.

Molecular Formula C12H9NO2S[2]

Molecular Weight 231.27 g/mol [2]

Melting Point 80-84 °C

Solubility
Soluble in Toluene. Sparingly soluble in

Chloroform, slightly soluble in Methanol.[2]
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3.1. Engineering Controls

Work in a well-ventilated area.[1][2] The use of a chemical fume hood is highly

recommended.

Ensure safety shower and eyewash stations are readily accessible.

3.2. Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling 2-Nitrophenyl phenyl sulfide:

PPE Specification

Eye and Face Protection

Tightly fitting safety goggles or a face shield

conforming to EN166 (EU) or NIOSH (US)

standards.[1][5]

Hand Protection
Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).[1][5]

Body Protection
A lab coat or fire/flame-resistant and impervious

clothing.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator with an

appropriate cartridge is necessary.[1]

3.3. Handling and Storage

Handling:

Avoid formation of dust.[1][2]

Avoid breathing dust, fumes, gas, mist, or vapors.[1][2][3]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1][2][5]
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Do not eat, drink, or smoke in the laboratory or when using this product.[1][2][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][5]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency Procedures
4.1. First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2]

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing and wash

it before reuse. If skin irritation occurs, get

medical help.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a doctor.[1][2]

Ingestion
Rinse mouth. Do NOT induce vomiting. Get

medical help.[1][2]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.benchchem.com/pdf/Bis_2_nitrophenyl_sulfite_safety_and_handling_precautions.pdf
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.benchchem.com/pdf/Bis_2_nitrophenyl_sulfite_safety_and_handling_precautions.pdf
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.benchchem.com/pdf/Bis_2_nitrophenyl_sulfite_safety_and_handling_precautions.pdf
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.chemicalbook.com/msds/2-nitrophenyl-phenyl-sulfide.htm
https://www.echemi.com/sds/2-nitrophenylphenylsulfide-pid_Seven34340.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: No specific data is available.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

4.3. Accidental Release Measures

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Remove all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Collect spillage and arrange for disposal. Keep in suitable,

closed containers for disposal.

Toxicity Data
Quantitative toxicity data for 2-Nitrophenyl phenyl sulfide is limited. The available Safety

Data Sheets indicate that there is no data available for toxicity to fish, daphnia, other aquatic

invertebrates, algae, or microorganisms.[1]

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1][2]

Visualized Workflow
The following diagram illustrates the logical workflow for handling a chemical spill of 2-
Nitrophenyl phenyl sulfide.
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Chemical Spill Response: 2-Nitrophenyl phenyl sulfide

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent pads or sand)

Collect Spilled Material
(Avoid creating dust)

Place in a Labeled,
Sealed Waste Container

Decontaminate the Area

Dispose of Waste According
to Regulations

Remove and Decontaminate PPE

Wash Hands Thoroughly

Document the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitrophenyl Phenyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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